Cas no 101385-69-7 (2-Chloro-1,3-dimethylimidazolinium Hexafluorophosphate)

2-Chloro-1,3-dimethylimidazolinium hexafluorophosphate is a highly reactive coupling reagent commonly used in peptide synthesis and other organic transformations. Its key advantages include high efficiency in activating carboxylic acids for amide bond formation, stability under a range of reaction conditions, and minimal racemization risk, making it suitable for stereosensitive applications. The hexafluorophosphate counterion enhances solubility in polar aprotic solvents while maintaining low nucleophilicity, reducing side reactions. This reagent is particularly valued for its rapid reaction kinetics and compatibility with complex substrates, offering reliable performance in both academic and industrial settings. Proper handling under anhydrous conditions is recommended to maintain reactivity.
2-Chloro-1,3-dimethylimidazolinium Hexafluorophosphate structure
101385-69-7 structure
Product Name:2-Chloro-1,3-dimethylimidazolinium Hexafluorophosphate
CAS No:101385-69-7
MF:C5H10ClF6N2P
MW:278.563481807709
MDL:MFCD00191914
CID:62224
PubChem ID:87566643
Update Time:2025-05-20

2-Chloro-1,3-dimethylimidazolinium Hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1,3-dimethylimidazolidinium hexafluorophosphate
    • CIP
    • 2-Chloro-1,3-dimethylimidazolinium Hexafluorophosphate
    • 2-Chloro-1,3-dimethyl-4,5-dihydro-1H-imidazol-3-ium hexafluorophosphate(V)
    • 2-Chloro-1,3-Dim
    • 2-Chloro-1,3-dimethy
    • 2-Chloro-1,3-dimethyl-2-imidazolinium hexafluorophosphate
    • 2-CHLORO-1,3-DIMETHYLIMIDAZOLINIUM PF6
    • CIP 2-Chloro-1,3-diMethyliMidazolidiniuM hexafluorophosphate
    • 2-Chloro-4,5-dihydro-1,3-dimethyl-1H-imidazolium hexafluorophosphate
    • CIP,2-Chloro-1,3-diMethyliMidazolidiniuMhexafluorop
    • 2-Chlor-1,3-dimethyl-imidazolidinium-hexafluorophosphat
    • CIP 25g
    • 2-CHLORO-1,3-DIMETHYLIMIDAZOLINIUM HEXAFLUOROPHOSPHATE 98+%
    • C5H10ClF6N2P
    • RP29793
    • ST2416652
    • AB0019882
    • ST51016014
    • C1651
    • V0451
    • 2-chloro-1,3-dimethylimidazolidium hexafluorophosphate
    • 2-chloro-1,3-dimethyl-imidazolinium hexafluorophosphat
    • 2-Chloro-1,3-dimethyl-4,5-dihydro-1H-imidazol-3-ium hexafluorophosphate(V)(CIP)
    • 2-chloro-1,3-dimethyl-4,5-dihydro-1H-imidazol-3-ium; hexafluoro-lambda5-phosphanuide
    • 2-chloro-1,3-dimethyl-4,5-dihydroimidazol-1-ium;hexafluorophosphate
    • CS-W010062
    • 2-Chloro-1,3-dimethylimidazolidinium hexafluorophosphate, purum, >=98.0% (T)
    • O10711
    • 2-CHLORO-1,3-DIMETHYL-4,5-DIHYDROIMIDAZOL-1-IUM HEXAFLUOROPHOSPHATE
    • DS-1968
    • 1H-Imidazolium, 2-chloro-4,5-dihydro-1,3-dimethyl-, hexafluorophosphate(1-) (1:1)
    • AC-24868
    • A800381
    • 2-Chloro-1,3-dimethylimidazolidinium hexafluorophosphate, 98%
    • MFCD00191914
    • 2-chloro-1,3-dimethyl-imidazolidin-1-ium hexafluorophosphate;2-Chloro-1,3-dimethylimidazolinium Hexafluorophosphate
    • CIP Reagent
    • 2-Chloro-1,3-dimethyl-4,5-dihydro-1H-imidazol-3-iumhexafluorophosphate(V)
    • 2-Chloro-1,3-dimethyl-4,5-dihydro-1H-imidazol-3-ium hexafluorophosphate
    • 101385-69-7
    • SCHEMBL19461025
    • AKOS016842533
    • FT-0650128
    • 2-chloro-1,3-dimethyl-imidazolinium hexafluorophosphate
    • MDL: MFCD00191914
    • Inchi: 1S/C5H10ClN2.F6P/c1-7-3-4-8(2)5(7)6;1-7(2,3,4,5)6/h3-4H2,1-2H3;/q+1;-1
    • InChI Key: CNAKHAGVVMOXFE-UHFFFAOYSA-N
    • SMILES: ClC1N(C)CC[N+]=1C.[P-](F)(F)(F)(F)(F)F

Computed Properties

  • Exact Mass: 278.01700
  • Monoisotopic Mass: 278.0174320g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 6.2

Experimental Properties

  • Color/Form: crystal
  • Density: 1.1110
  • Melting Point: 231-233 °C (lit.)
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: acetonitrile: 0.1 g/mL, clear
  • PSA: 19.84000
  • LogP: 3.44800
  • Solubility: Soluble in water
  • Sensitiveness: Moisture & Light Sensitive
  • Vapor Pressure: No data available

2-Chloro-1,3-dimethylimidazolinium Hexafluorophosphate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:8-10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36
  • Storage Condition:密闭, 阴凉干燥处保存。

2-Chloro-1,3-dimethylimidazolinium Hexafluorophosphate Customs Data

  • HS CODE:29332900

2-Chloro-1,3-dimethylimidazolinium Hexafluorophosphate Pricemore >>

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2-Chloro-1,3-dimethylimidazolinium Hexafluorophosphate Production Method

Additional information on 2-Chloro-1,3-dimethylimidazolinium Hexafluorophosphate

2-Chloro-1,3-Dimethylimidazolinium Hexafluorophosphate: A Comprehensive Overview

The compound CAS No. 101385-69-7, also known as 2-Chloro-1,3-Dimethylimidazolinium Hexafluorophosphate, is a unique chemical entity with significant applications in various fields. This compound is a quaternary ammonium salt, consisting of a 2-chloro-1,3-dimethylimidazolium cation and a hexafluorophosphate anion. Its structure and properties make it highly versatile, particularly in the realms of electrochemistry and materials science.

Recent studies have highlighted the importance of quaternary ammonium salts like 2-Chloro-1,3-Dimethylimidazolinium Hexafluorophosphate in the development of advanced battery technologies. The hexafluorophosphate anion, in particular, is renowned for its stability and high ionic conductivity, making it an ideal component in lithium-ion batteries. Researchers have explored its role as an additive in electrolytes, where it enhances the performance and longevity of batteries under high-voltage conditions.

The synthesis of this compound involves a multi-step process that begins with the preparation of the imidazolinium precursor. The chlorination step introduces the chlorine atom at the 2-position of the imidazole ring, which is crucial for its reactivity and functionality. Subsequent reactions with hexafluorophosphoric acid yield the final product, which is characterized by its high purity and stability.

In terms of physical properties, 2-Chloro-1,3-Dimethylimidazolinium Hexafluorophosphate exhibits a melting point of approximately 150°C and is soluble in polar aprotic solvents such as dimethylformamide (DMF) and acetonitrile (ACN). These properties make it suitable for use in various chemical reactions where high solubility and thermal stability are required.

Beyond its application in battery technologies, this compound has found utility in other areas such as polymer chemistry and catalysis. Its ability to act as a phase-transfer catalyst has been exploited in organic synthesis, facilitating reactions between immiscible phases with remarkable efficiency.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2-Chloro-1,3-Dimethylimidazolinium Hexafluorophosphate. Density functional theory (DFT) calculations have revealed that the compound exhibits favorable ion transport properties due to its balanced hydrophilic-hydrophobic nature. These findings have further solidified its position as a key material in electrochemical applications.

In conclusion, CAS No. 101385-69-7, or 2-Chloro-1,3-Dimethylimidazolinium Hexafluorophosphate, stands out as a critical compound with wide-ranging applications across multiple disciplines. Its unique combination of structural features and chemical properties continues to drive innovation in fields such as energy storage and catalysis.

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